Cas no 94781-75-6 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-)

• Product Name: Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-
• CAS No: 94781-75-6
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 798782
• PubChem ID: 45118975
• Update Time: 2025-04-19

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-
• N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-5-yl)benzamide
• N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydropyrimidin-5-yl)benzamide
• 94781-75-6
• DTXSID30668879

• Inchi： 1S/C17H22N4O3/c1-3-10-20-14(18)13(16(23)21(11-4-2)17(20)24)19-15(22)12-8-6-5-7-9-12/h5-9H,3-4,10-11,18H2,1-2H3,(H,19,22)
• InChI Key： BLCFOAPACPQDPC-UHFFFAOYSA-N
• SMILES： O=C1N(C(C(=C(N)N1CCC)NC(C1C=CC=CC=1)=O)=O)CCC

Computed Properties

• Exact Mass: 330.169
• Monoisotopic Mass: 330.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7A^2
• XLogP3: 1.8